Cas no 4546-68-3 (9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine)

9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine structure
4546-68-3 structure
Product Name:9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine
CAS No:4546-68-3
MF:C10H12N4O3
MW:236.227281570435
CID:929929
PubChem ID:65148
Update Time:2025-04-19

9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine
    • 2-(hydroxymethyl)-5-purin-9-yloxolan-3-ol
    • 2’-DEOXYNEBULARINE
    • 2'-deoxynebularine
    • 1-(4-trifluoromethylphenyl)-3-phenyl-1,3-propanedione
    • 1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
    • 1-p-trifluoromethylphenyl-3-phenylpropane-1,3-dione
    • ACMC-20mtcg
    • CTK0F5932
    • Q27140160
    • G74129
    • 9-(2-deoxy-beta-D-erythro-pentofuranosyl)-9H-purine
    • Purine 2'-deoxyribonucleoside
    • 2'-deoxy-N-D-ribosylpurine
    • N-(beta-D-2'-deoxyribosyl)purine
    • 6-deamino-2'-deoxyadenosine
    • 4546-68-3
    • (2R,3S,5R)-2-(hydroxymethyl)-5-purin-9-yloxolan-3-ol
    • 9H-Purine, 9-(2-deoxy-beta-D-erythro-pentofuranosyl)-
    • 2'-deoxy-N-beta-D-ribosylpurine
    • (2R,3S,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3-ol
    • NSC 108611
    • Purine deoxyribonucleoside
    • SCHEMBL21625243
    • CHEBI:72810
    • C20463
    • 9-(2-deoxy-beta-D-ribofuranosyl)-9H-purine
    • 9-(beta-D-2'-Deoxyribofuranosyl)purine
    • Inchi: 1S/C10H12N4O3/c15-3-8-7(16)1-9(17-8)14-5-13-6-2-11-4-12-10(6)14/h2,4-5,7-9,15-16H,1,3H2/t7-,8+,9+/m0/s1
    • InChI Key: WJBNIBFTNGZFBW-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C=NC=NC1=2)O

Computed Properties

  • Exact Mass: 236.09106
  • Monoisotopic Mass: 236.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 93.3Ų

Experimental Properties

  • PSA: 93.29
  • LogP: -0.53300
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